molecular formula C10H12O4S B8769893 4-Isopropyl-5-(methoxycarbonyl)thiophene-2-carboxylic acid

4-Isopropyl-5-(methoxycarbonyl)thiophene-2-carboxylic acid

Cat. No.: B8769893
M. Wt: 228.27 g/mol
InChI Key: PIENUNFMRXXOQK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Isopropyl-5-(methoxycarbonyl)thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C10H12O4S and its molecular weight is 228.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H12O4S

Molecular Weight

228.27 g/mol

IUPAC Name

5-methoxycarbonyl-4-propan-2-ylthiophene-2-carboxylic acid

InChI

InChI=1S/C10H12O4S/c1-5(2)6-4-7(9(11)12)15-8(6)10(13)14-3/h4-5H,1-3H3,(H,11,12)

InChI Key

PIENUNFMRXXOQK-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=C(SC(=C1)C(=O)O)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-Formyl-3-isopropyl-thiophene-2-carboxylic acid methyl ester (0.51 g, 2.40 mmol) in dioxane (12 ml) was added 2-methyl-2-butene (3 ml) and a solution of Na2ClO2 (0.65 g, 7.21 mmol) and NaH2PO4 (0.79 g) in water (3 ml). The mixture was stirred at rt for 2 h. The solution was saturated with sodium chloride, then successively extracted with EtOAc. The combined organic layers were dried over Na2SO4 and concentrated under reduced pressure to afford the desired product (0.45 g, 82% yield).
Quantity
0.51 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
12 mL
Type
reactant
Reaction Step One
[Compound]
Name
Na2ClO2
Quantity
0.65 g
Type
reactant
Reaction Step Two
[Compound]
Name
NaH2PO4
Quantity
0.79 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
3 mL
Type
solvent
Reaction Step Five
Yield
82%

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